N1-benzyl-N2-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)oxalamide

• IUPAC Name: N-benzyl-N'-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]oxamide
• InChI: InChI=1S/C22H28N4O2/c1-25(2)20(17-9-10-19-18(13-17)11-12-26(19)3)15-24-22(28)21(27)23-14-16-7-5-4-6-8-16/h4-10,13,20H,11-12,14-15H2,1-3H3,(H,23,27)(H,24,28)
• InChI Key: ZAMKHOCWPNTBEZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NCC3=CC=CC=C3)N(C)C
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

N1-benzyl-N2-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)oxalamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential as an anticancer agent. DMXAA was first synthesized in the late 1990s and has since been the subject of numerous scientific studies.

Scientific Research Applications

• Polymer Research : Bütün, Armes, and Billingham (2001) investigated the selective quaternization of 2-(Dimethylamino)ethyl methacrylate (DMA) residues in tertiary amine methacrylate diblock copolymers. These novel cationic diblock copolymers, created under mild conditions, exhibited reversible pH-, salt-, and temperature-induced micellization in aqueous media, suggesting potential applications in the field of responsive polymer systems (Bütün, Armes, & Billingham, 2001).

• Synthesis and Structure-Activity Relationships : Sugimoto et al. (1995) explored the synthesis and structure-activity relationships of acetylcholinesterase inhibitors. They found that certain derivatives exhibited potent anti-AChE activity, suggesting their potential use in therapeutic applications (Sugimoto, Iimura, Yamanishi, & Yamatsu, 1995).

• Neurokinin-1 Receptor Antagonism : Harrison et al. (2001) developed an orally active, water-soluble neurokinin-1 receptor antagonist. This compound demonstrated effectiveness in pre-clinical tests relevant to clinical efficacy in emesis and depression (Harrison et al., 2001).

• Electroluminescent Layers : Dobrikov, Dobrikov, and Aleksandrova (2011) synthesized new low-molecular weight compounds with potential application in organic light-emitting devices. Their study on photophysical properties in solutions and polymer films suggests their applicability in color electroluminescent structures (Dobrikov, Dobrikov, & Aleksandrova, 2011).

• Fluorescent and Colorimetric pH Sensors : Liu et al. (2015) prepared fluorescent sensors derived from benzimidazo[2,1-a]benz[de]isoquinoline-7-one-12-carboxylic acid, showing potential application in pH sensing technologies (Liu, Peng, Guo, Zhao, Yang, Pei, & Zhang, 2015).

• Spectral Properties and Applications : Galunov et al. (2003) investigated the spectral properties of a series of new compounds, including their dimethylamino derivatives. They found these compounds suitable for development as fluorescent markers for biomedical applications (Galunov, Krasovitskii, Lyubenko, Yermolenko, Patsenker, & Doroshenko, 2003).